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For Researchers, Scientists, and Drug Development Professionals

The accurate absolute quantification of lipids is crucial for understanding their roles in health

and disease, and for the development of novel therapeutics. This guide provides an objective

comparison of commercially available reference standards for the absolute quantification of

lipids using mass spectrometry. We will delve into the offerings of key market players, present

comparative data, and provide a detailed experimental protocol for a typical lipidomics

workflow.

Comparison of Commercial Lipid Reference
Standards
The selection of an appropriate internal standard is a critical step in achieving accurate and

reproducible quantification of lipid species. Stable isotope-labeled lipids, such as those

containing deuterium (²H) or carbon-13 (¹³C), are considered the gold standard for absolute

quantification as they closely mimic the chemical and physical properties of their endogenous

counterparts, correcting for variability throughout the analytical workflow.[1]
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Several companies offer well-characterized lipid standards and mixtures. Below is a

comparison of prominent offerings from Avanti Polar Lipids (distributed by Merck/Sigma-

Aldrich), SCIEX, and Cayman Chemical.

Product Comparison

Feature
Avanti Polar Lipids
SPLASH™
LIPIDOMIX™

SCIEX Lipidyzer™
Platform Standards

Cayman Chemical
MaxSpec®
Standards

Standard Type

Mixture of deuterium-

labeled lipids

representing major

lipid classes.[2][3]

Mixture of over 50

labeled molecular

species across 13

lipid classes.[4][5]

Individual and mixed

ready-to-use

standards.[6][7]

Composition

Single vial with

concentrations

optimized for human

plasma analysis.[8][9]

Comprehensive kits

including internal

standards, tuning

solutions, and QC

standards.[4]

Wide range of

individual standards

and curated mixtures.

[7][10]

Quantification

Strategy

Typically one internal

standard per lipid

class.[11]

Multiple internal

standards per lipid

class to account for

variations in fatty acid

chain length and

saturation.[5]

Flexible, can be used

for single-point or

multi-point calibration.

[7]

Intended Use

Broadly applicable to

multiple MS platforms

for quantitative

lipidomics.[3]

Specifically designed

and validated for the

SCIEX Lipidyzer™

Platform.[4]

Versatile for various

mass spectrometry

applications, including

targeted and

untargeted lipidomics.

[6]

Key Advantage

Convenience and

cost-effectiveness

with a pre-mixed, well-

characterized solution.

[3]

A comprehensive,

platform-specific

solution designed to

minimize quantitative

bias.[5]

High flexibility with a

vast catalog of

individual high-purity

standards.[7]
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Representative Quantitative Performance
The following table summarizes typical quantitative performance characteristics that can be

expected when using these standards in a validated lipidomics workflow. It is important to note

that actual performance will vary depending on the specific lipid, matrix, instrumentation, and

experimental conditions.

Parameter

Avanti SPLASH™
LIPIDOMIX™
(Representative
Values)

SCIEX Lipidyzer™
Platform
(Representative
Values)

Cayman Chemical
MaxSpec®
(Representative
Values)

Limit of Detection

(LOD)

fmol to low pmol

range on-column

fmol to low pmol

range on-column

Analyte-dependent,

typically low pmol

range

Limit of Quantification

(LOQ)

Low pmol range on-

column

Low pmol range on-

column

Analyte-dependent,

typically low to mid

pmol range

Linear Dynamic

Range

3-5 orders of

magnitude

4-5 orders of

magnitude

3-4 orders of

magnitude

Coefficient of Variation

(%CV)

Typically <15% for

most lipid species

Reported as ~10% for

QC samples.[12]

High reproducibility

with lot-to-lot

consistency.

Recovery

Generally >80%,

corrected by internal

standards

High recovery rates

due to optimized

protocols

High recovery rates

with appropriate

extraction methods

Experimental Protocol: Absolute Quantification of
Lipids using LC-MS/MS
This section provides a detailed methodology for the absolute quantification of lipids in a

biological matrix (e.g., plasma) using a liquid chromatography-tandem mass spectrometry (LC-

MS/MS) approach with stable isotope-labeled internal standards.
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Sample Preparation and Lipid Extraction (Modified Folch
Method)

Sample Thawing and Aliquoting: Thaw frozen plasma samples on ice. Aliquot 50 µL of

plasma into a 2 mL glass vial.

Internal Standard Spiking: Add a known amount of the internal standard mixture (e.g., 10 µL

of SPLASH™ LIPIDOMIX™) directly to the plasma sample. This is a critical step to ensure

that the internal standard undergoes the same extraction and analysis variability as the

endogenous lipids.[13]

Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol to the sample vial.

Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and to

disrupt lipid-protein complexes.

Phase Separation: Add 200 µL of 0.9% NaCl solution to induce phase separation. Vortex

briefly.

Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in a

lower organic phase (containing lipids), a protein disk at the interface, and an upper aqueous

phase.

Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and

transfer it to a clean 2 mL glass vial.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in 100 µL of a solvent suitable for LC-MS

analysis, such as a 1:1 (v/v) mixture of methanol:isopropanol. Vortex to ensure the lipids are

fully dissolved.

LC-MS/MS Analysis
Instrumentation: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system coupled to a high-resolution mass

spectrometer (e.g., Q-TOF or Orbitrap).[13]
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Chromatographic Separation:

Column: A C18 reversed-phase column is commonly used for lipidomics.

Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

Gradient: A typical gradient starts with a high percentage of mobile phase A, gradually

increasing the proportion of mobile phase B to elute lipids based on their polarity.

Mass Spectrometry Parameters:

Ionization Source: Electrospray ionization (ESI) in both positive and negative ion modes to

detect a broad range of lipid classes.

Data Acquisition: Acquire data in a data-dependent acquisition (DDA) or data-independent

acquisition (DIA) mode to obtain both quantitative (MS1) and qualitative (MS/MS for

identification) information.

Data Analysis and Quantification
Peak Integration: Use specialized software (e.g., Skyline, LipidSearch™, or vendor-specific

software) to identify and integrate the chromatographic peaks for both the endogenous lipids

and the stable isotope-labeled internal standards.[2]

Calibration Curve: For absolute quantification, prepare a series of calibration standards with

known concentrations of the target analytes and a constant concentration of the

corresponding internal standards. Plot the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration to generate a calibration curve.

Concentration Calculation: Determine the concentration of each lipid species in the biological

samples by interpolating the analyte-to-internal standard peak area ratio from the calibration

curve. The final concentration is then calculated based on the initial sample volume.

Workflow for Absolute Lipid Quantification
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Caption: Workflow for absolute lipid quantification using internal standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15553729?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2218-273X/8/4/151
https://pmc.ncbi.nlm.nih.gov/articles/PMC9750127/
https://www.selectscience.net/product/avanti-r-polar-lipids-splash-r-lipidomix-r
https://sciex.com/cr/products/consumables/lipidyzer-platform-kits
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/biopharma/Lipidyzer-Kits-TechNote-RUO-MKT-02-3879-A.pdf
https://www.caymanchem.com/news/purpose-built-maxspec-standards-available-for-quantitative-mass-spectrometry-analysis
https://www.bioscience.co.uk/userfiles/pdf/MaxSpec_Quantitative_Lipidomics_Products.pdf
https://www.avantiresearch.com/en-gb/products/product/330707-splash-lipidomix-mass-spec-standard
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/423/199/avanti-splash-lipidomix-quantitative-mass-fl4327en-mk.pdf
https://www.caymanchem.com/literature/maxspec-quantitative-lipidomics-standards
https://sciex.com/content/dam/SCIEX/pdf/brochures/Targeted_Method_for_Lipidomics.pdf
https://www.researchgate.net/publication/334504201_Evaluation_of_the_Performance_of_Lipidyzer_Platform_and_Its_Application_in_the_Lipidomics_Analysis_in_Mouse_Heart_and_Liver
https://www.benchchem.com/pdf/A_Researcher_s_Guide_to_Internal_Standards_for_Quantitative_C_Lipid_Analysis.pdf
https://www.benchchem.com/product/b15553729/docs#a-comparative-guide-to-reference-standards-for-absolute-lipid-quantification
https://www.benchchem.com/product/b15553729/docs#a-comparative-guide-to-reference-standards-for-absolute-lipid-quantification
https://www.benchchem.com/product/b15553729/docs#a-comparative-guide-to-reference-standards-for-absolute-lipid-quantification
https://www.benchchem.com/product/b15553729/docs#a-comparative-guide-to-reference-standards-for-absolute-lipid-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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